Cas no 1936494-55-1 (tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate
• CAS No: 1936494-55-1
• MF: C₁₀H₁₈N₂O₅
• MW: 246.260323047638
• MDL: MFCD32870872
• CID: 5247357
• Update Time: 2025-06-28

tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-3-(nitromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate

• MDL： MFCD32870872
• Inchi： 1S/C10H18N2O5/c1-9(2,3)17-8(13)11-5-4-10(14,6-11)7-12(15)16/h14H,4-7H2,1-3H3
• InChI Key： SHPJPTZXXCPIIQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)(C[N+]([O-])=O)C1

Additional information on tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate

tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate

The compound tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate (CAS No. 1936494-55-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a hydroxyl group, a nitromethyl substituent, and a pyrrolidine ring. The combination of these functional groups makes it highly valuable for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of novel polymers with enhanced mechanical and thermal properties. The tert-butyl group contributes to the stability of the molecule, while the nitromethyl group introduces reactive sites that can be exploited for further functionalization. This dual functionality makes it an ideal candidate for use in polymer chemistry and materials engineering.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical applications. The hydroxyl group present in the structure allows for the formation of hydrogen bonds, which is a critical factor in drug design. Recent research has focused on its ability to act as a bioisostere or a prodrug, where it can be metabolized into active pharmaceutical ingredients (APIs) within the body. This approach not only enhances bioavailability but also reduces systemic toxicity, making it a promising candidate for drug delivery systems.

The synthesis of tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. The introduction of the nitromethyl group is achieved through nucleophilic substitution reactions, while the tert-butyl group is introduced via esterification. These steps are carefully optimized to ensure high yields and purity, which are essential for both research and industrial applications.

The compound's properties have also been studied in relation to its environmental impact. Research has shown that it exhibits low toxicity towards aquatic organisms, making it suitable for use in eco-friendly chemical processes. Furthermore, its biodegradability has been assessed under various conditions, with results indicating that it can be effectively broken down by microbial activity without leaving harmful residues.

In conclusion, tert-butyl 3-hydroxy-3-(nitromethyl)pyrrolidine-1-carboxylate is a multifaceted compound with wide-ranging applications across different disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.